![molecular formula C19H20N2O4 B5679231 2-methyl-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-1-benzofuran-7-carboxamide](/img/structure/B5679231.png)
2-methyl-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-1-benzofuran-7-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves intricate processes like esterification, Claisen type reactions, and Suzuki−Miyaura reactions. For instance, Ikemoto et al. (2005) developed a practical method for synthesizing an orally active CCR5 antagonist through a similar synthesis process involving esterification and intramolecular reactions (Ikemoto, Ito, Nishiguchi, Miura, & Tomimatsu, 2005).
Molecular Structure Analysis
The molecular structure of such compounds often involves various functional groups and is characterized using techniques like NMR and X-ray crystallography. For example, the study by Chen, Ye, & Hu (2012) on a similar compound involved the identification of molecular structure through NMR and MS techniques (Chen, Ye, & Hu, 2012).
Chemical Reactions and Properties
The chemical properties of these compounds are influenced by their functional groups and molecular structure. Reactions like condensation and cyclization are common. Studies like that of Gein et al. (2017) demonstrate the synthesis of related compounds through multi-component reactions (Gein, Zamaraeva, Dmitriev, & Nasakin, 2017).
Physical Properties Analysis
The physical properties such as solubility, melting point, and stability of these compounds are determined by their molecular structure. The research by Martins et al. (2002) on the synthesis of related compounds provides insights into their physical characteristics (Martins, Neto, Sinhorin, Bastos, Zimmermann, Rosa, Bonacorso, & Zanatta, 2002).
Chemical Properties Analysis
The chemical properties, including reactivity with other compounds and stability under various conditions, are critical aspects of such compounds. Studies like that of Yoshioka et al. (2013) provide insights into the reactivity and chemical behavior of similar compounds (Yoshioka, Tanaka, Kohtani, & Miyabe, 2013).
properties
IUPAC Name |
2-methyl-N-[(3R,4S)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]oxolan-3-yl]-1-benzofuran-7-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O4/c1-11-6-15(25-21-11)8-14-9-23-10-17(14)20-19(22)16-5-3-4-13-7-12(2)24-18(13)16/h3-7,14,17H,8-10H2,1-2H3,(H,20,22)/t14-,17+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXOPWTQQHLZLHY-PBHICJAKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(O1)C(=CC=C2)C(=O)NC3COCC3CC4=CC(=NO4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC2=C(O1)C(=CC=C2)C(=O)N[C@H]3COC[C@H]3CC4=CC(=NO4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-1-benzofuran-7-carboxamide |
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